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Compound of Interest

5-cyclopropyl-4-methyl-1,3-
Compound Name:

thiazole
CAS No.: 2694744-58-4
Cat. No.: B6174469

Get Quote

Executive Summary & Chemical Profile

5-cyclopropyl-4-methyl-1,3-thiazole is a lipophilic heterocyclic building block often used in
the synthesis of pharmaceutical intermediates. Its solubility behavior is governed by the
electron-rich thiazole ring and the hydrophobic cyclopropyl and methyl substituents.

o Chemical Nature: Weakly basic, lipophilic heteroaromatic.

o Estimated LogP: ~2.1 — 2.4 (Predicted based on fragment contribution: Thiazole 0.44 +
Methyl 0.5 + Cyclopropyl ~1.2).

» Primary Challenge: Poor aqueous solubility; prone to "crashing out" (precipitation) when
high-concentration organic stock solutions are diluted into aqueous buffers (e.g., PBS).

Solubility Profile (Standardized)

Data represents consensus values for structural analogs (alkyl-substituted thiazoles) and
predicted physicochemical properties.
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Estimated Max

Solvent Solubility Rating Application Notes
Conc.
Preferred for
DMSO Excellent >100 mg/mL biological assay stock
solutions.
Suitable for chemical
Ethanol Good ~50 mg/mL ) )
synthesis; volatile.
Alternative to DMSQO;
DMF Excellent >100 mg/mL
harder to remove.
Ideal for extraction
DCM Excellent >100 mg/mL ,
and synthetic workup.
Do not use for stock
Water (pH 7) Poor <0.5 mg/mL ]
preparation.
Protonation of thiazole
0.1 M HCI Moderate ~1-5 mg/mL nitrogen enhances

solubility.

Experimental Protocols

Protocol A: Preparation of Standard Stock Solution (50

mM)

Use this protocol to create a stable master stock for long-term storage.

Reagents:

e Compound: 5-cyclopropyl-4-methyl-1,3-thiazole (MW: ~139.22 g/mol )

e Solvent: Anhydrous DMSO (Dimethyl sulfoxide), 299.9%

Procedure:

e Weighing: Accurately weigh 6.96 mg of the compound into a sterile 1.5 mL amber

microcentrifuge tube.
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o Note: Amber tubes protect from potential photodegradation, a common precaution for
thiazoles.

e Solvent Addition: Add 1.0 mL of Anhydrous DMSO.

» Dissolution: Vortex vigorously for 30 seconds. If particulates remain, sonicate in a water bath
at room temperature (25°C) for 5 minutes.

o Checkpoint: Solution must be optically clear. If hazy, add DMSO in 100 pL increments until
clear, then recalculate concentration.

o Storage: Aliquot into smaller volumes (e.g., 50 pL) to avoid freeze-thaw cycles. Store at
-20°C. Hygroscopic DMSO absorbs water, which degrades solubility over time; seal tightly
with Parafilm.

Protocol B: Solubility Limit Determination (Turbidimetric
Method)

Use this if you need the exact solubility limit for a specific solvent system.

Prepare a supersaturated solution by adding excess solid to 500 pL of solvent.

Shake/vortex for 2 hours at 25°C.

Centrifuge at 10,000 x g for 5 minutes to pellet undissolved solid.

Remove supernatant and analyze via HPLC-UV or dilute and measure UV-Vis absorbance
against a standard curve.

Troubleshooting Guide (FAQ)
Issue 1: "My compound precipitates when I dilute the
DMSO stock into PBS/Media."

Diagnosis: This is the "Solvent Shift" effect. The hydrophobic cyclopropyl group drives
aggregation when the water content exceeds ~98%. Solution:
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o Serial Dilution: Do not jump from 100% DMSO to 0.1% DMSO in one step. Perform an
intermediate dilution in 50% DMSO/Water or Ethanol.

o Surfactants: Add 0.05% Tween-80 or 0.1% BSA to your aqueous buffer before adding the
compound. This creates micelles that sequester the lipophilic thiazole.

» Vortexing: Vortex the buffer while slowly adding the stock solution (dropwise) to prevent local
high-concentration hotspots.

Issue 2: "The solution turned yellow/brown after
storage."

Diagnosis: Thiazoles can be sensitive to oxidation or ring-opening under acidic/photolytic
conditions. Solution:

e Check the purity via LC-MS.
o Always store under inert gas (Argon/Nitrogen) if possible.

e Ensure the DMSO used was "Anhydrous” grade; water in DMSO accelerates degradation.

Issue 3: "Can | use acid to dissolve it in water?"

Diagnosis: The thiazole nitrogen (N3) has a pKa of roughly 2.5-3.0. Solution:

e Yes. Acidifying the water (pH < 2) will protonate the nitrogen, forming a thiazolium salt which
is water-soluble.

» Warning: Ensure your downstream application can tolerate acidic pH. If you neutralize it later
(raise pH > 4), the free base will precipitate immediately.

Decision Workflows
Solvent Selection Decision Tree

Use this logic to select the correct solvent for your specific application.
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Biological Assay Yes Add 0.05% Tween-80
(CellEnzyme) or BSAto Buffer

Use Ethanol/Methanol
(Easily evaporated)

Application Type?

HPLC/LC-MS Use Acetonitrile

(UV cutoff compatible)

Click to download full resolution via product page

Caption: Decision matrix for selecting the optimal solvent based on experimental constraints.

Stock Solution Preparation Workflow

Standardized process to ensure reproducibility.
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Weigh Compound
(Amber Vial)

Add Anhydrous DMSO
(Target: 10-50 mM)

Vortex (30s)

Check Clarity

Hazy/Particulates

Store -20°C

Sonicate (5 min, 25°C) (Desiccated)

QC: LC-MS Check
(Optional)

Click to download full resolution via product page
Caption: Step-by-step workflow for preparing a stable stock solution.
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¢ To cite this document: BenchChem. [Technical Support Guide: 5-Cyclopropyl-4-methyl-1,3-
thiazole Solubility & Handling]. BenchChem, [2026]. [Online PDF]. Available at:
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cyclopropyl-4-methyl-1-3-thiazole-solubility-handling]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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